2-[[1-[(5-Methyl-1,2-oxazol-3-yl)methyl]piperidin-4-yl]methoxy]pyridine-4-carbonitrile

• IUPAC Name: 2-[[1-[(5-methyl-1,2-oxazol-3-yl)methyl]piperidin-4-yl]methoxy]pyridine-4-carbonitrile
• InChI: InChI=1S/C17H20N4O2/c1-13-8-16(20-23-13)11-21-6-3-14(4-7-21)12-22-17-9-15(10-18)2-5-19-17/h2,5,8-9,14H,3-4,6-7,11-12H2,1H3
• InChI Key: ZYYODTLTUKXJFE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)CN2CCC(CC2)COC3=NC=CC(=C3)C#N
• Molecular Formula: C17H20N4O2
• Molecular Weight: 312.37 g/mol

Description

Oxazole is an important heterocyclic nucleus having a wide spectrum of biological activities. It is a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between. Substitution pattern in oxazole derivatives play a pivotal role in delineating the biological activities.

Synthesis Analysis

The utility of oxazole as intermediates for the synthesis of new chemical entities in medicinal chemistry have been increased in the past few years. Researchers around the globe synthesize various oxazole derivatives and screen them for their various biological activities.

Molecular Structure Analysis

The molecular structure of oxazole derivatives is characterized by a five-membered ring containing one oxygen atom and one nitrogen atom. The position of these atoms and the substitutions on the ring can greatly influence the properties and activities of the compounds.

Chemical Reactions Analysis

The chemical reactions involving oxazole derivatives are diverse and depend on the specific structure of the compound. These reactions can lead to a wide range of products with various biological activities.

Physical And Chemical Properties Analysis

Oxazole is a stable liquid at room temperature with a boiling point of 69 °C. Its physical and chemical properties can be significantly altered by different substitutions on the oxazole ring.

Mechanism of Action

The mechanism of action of oxazole derivatives can vary widely depending on the specific compound and its biological target. Some oxazole derivatives have been found to have antimicrobial, anticancer, antitubercular, anti-inflammatory, antidiabetic, antiobesity, and antioxidant activities.

Safety and Hazards

The safety and hazards associated with oxazole derivatives can vary widely depending on the specific compound. Some oxazole derivatives may be harmful if swallowed or inhaled, and may cause eye and skin irritation.

Future Directions

The future of oxazole derivatives in medicinal chemistry looks promising. With their wide range of biological activities and the potential to modify their structures to optimize their properties, oxazole derivatives are likely to continue to be a focus of research in the development of new drugs.